Cas no 105316-94-7 (6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 105316-94-7
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4570044
• Update Time: 2025-06-15

6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-Bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one
• 2(1H)-Quinolinone, 6-(2-bromoacetyl)-3,4-dihydro-1-methyl-
• 6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one

• Inchi： 1S/C12H12BrNO2/c1-14-10-4-2-9(11(15)7-13)6-8(10)3-5-12(14)16/h2,4,6H,3,5,7H2,1H3
• InChI Key： BSPMMYCVEVGXBD-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C(CBr)=O)C=C2)CCC1=O

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one

Recent Advances in the Study of 6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one (CAS: 105316-94-7)

The compound 6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one (CAS: 105316-94-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery and development. This research briefing aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and applications in pharmaceutical research.

Recent studies have highlighted the role of 6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one as a key building block in the synthesis of novel heterocyclic compounds. Its unique structural features, including the bromoacetyl moiety and the tetrahydroquinolinone core, make it a valuable precursor for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, demonstrating its utility in targeting various signaling pathways implicated in cancer and inflammatory diseases.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one exhibit promising inhibitory effects against specific protein kinases. For instance, a recent publication in the Journal of Medicinal Chemistry reported that certain analogs of this compound displayed nanomolar potency against CDK2, a cyclin-dependent kinase involved in cell cycle regulation. These findings suggest potential applications in oncology, particularly in the development of targeted therapies for cancers with dysregulated cell cycle progression.

The synthetic accessibility of 6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one has been another focus of recent research. Several optimized synthetic routes have been reported, with improvements in yield and purity. A 2023 study published in Organic Process Research & Development described a scalable, cost-effective synthesis of this compound with minimal byproduct formation, addressing previous challenges in large-scale production. These advancements are particularly relevant for pharmaceutical companies looking to incorporate this intermediate into their drug discovery pipelines.

From a safety and toxicological perspective, recent evaluations of 6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one have provided important insights. While the compound itself shows moderate reactivity due to the bromoacetyl group, proper handling and storage conditions have been established to ensure safe laboratory use. Structure-activity relationship (SAR) studies have further demonstrated that modifications to the tetrahydroquinolinone core can significantly alter both the biological activity and safety profile of resulting derivatives, offering opportunities for medicinal chemists to fine-tune compound properties.

Looking forward, the potential applications of 6-(2-bromoacetyl)-1-methyl-1,2,3,4-tetrahydroquinolin-2-one appear promising. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use in covalent inhibitor design. The compound's ability to serve as a warhead in targeted protein degradation strategies has attracted particular interest from both academic and industrial researchers. As these investigations progress, we anticipate seeing more clinical candidates derived from or inspired by this chemical scaffold in the coming years.